3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid

• IUPAC Name: 4-[[5-[(E)-2-carboxyethenyl]-2-methylphenyl]sulfonylamino]butanoic acid
• InChI: InChI=1S/C14H17NO6S/c1-10-4-5-11(6-7-14(18)19)9-12(10)22(20,21)15-8-2-3-13(16)17/h4-7,9,15H,2-3,8H2,1H3,(H,16,17)(H,18,19)/b7-6+
• InChI Key: YADYWZNEFPLEOO-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)NCCCC(=O)O
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)NCCCC(=O)O
• Molecular Formula: C14H17NO6S
• Molecular Weight: 327.35 g/mol

Description

3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid, also known as CAPS, is an organic compound used in scientific research as a buffer solution. It is a zwitterionic molecule that helps to maintain a stable pH in biological and biochemical experiments. CAPS has gained popularity in the scientific community due to its ability to buffer at a higher pH range than other commonly used buffers like Tris and HEPES.

Mechanism of Action

3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid functions as a buffer solution by accepting or donating protons to maintain a stable pH in a given solution. It has a pKa value of 10.4, which makes it an effective buffer at a pH range of 9.7-11.1.
Biochemical and Physiological Effects:
3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid has been shown to have no significant effects on biochemical or physiological processes in vitro. It is non-toxic and does not interfere with enzyme activity or protein function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is its ability to buffer at a higher pH range than other commonly used buffers. This makes it ideal for experiments that require a stable pH in a basic environment. 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is also highly soluble in water, which makes it easy to prepare and use in experiments.
One limitation of 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is its high cost compared to other buffer solutions. It is also not effective as a buffer at lower pH ranges, which limits its use in experiments that require a lower pH environment.

Future Directions

Research on 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is ongoing, and there are several potential future directions for its use. One area of interest is the study of membrane proteins, where 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid has shown promise in stabilizing the protein structure. Another potential application is in the development of drug delivery systems, where 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid could be used as a pH-sensitive component to target specific tissues or cells. Additionally, further research could be done to optimize the synthesis method and reduce the cost of 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid.

Scientific Research Applications

3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is widely used as a buffer solution in various biochemical and molecular biology experiments. It is commonly used in protein purification, enzyme assays, and electrophoresis. 3-(3-{[(3-carboxypropyl)amino]sulfonyl}-4-methylphenyl)acrylic acid is also used in the study of membrane proteins, as it can stabilize the protein structure at a higher pH range.